Cas no 721404-41-7 (1-(4-chlorophenyl)-2-({5-[3-(piperidine-1-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-({5-[3-(piperidine-1-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one
• CAS No: 721404-41-7
• Molecular Formula: C₂₁H₂₀ClN₃O₄S₂
• Molecular Weight: 477.984201431274
• CID: 5419039
• PubChem ID: 2340790

1-(4-chlorophenyl)-2-({5-[3-(piperidine-1-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one Properties

Names and Identifiers

• VU0609490-1
• STK808141
• AKOS000875821
• 1-(4-chlorophenyl)-2-({5-[3-(piperidin-1-ylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone
• 721404-41-7
• 1-(4-chlorophenyl)-2-({5-[3-(piperidine-1-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one
• AB00714614-01
• 1-(4-chlorophenyl)-2-[[5-(3-piperidin-1-ylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• F3301-0038
• 1-(4-chlorophenyl)-2-((5-(3-(piperidin-1-ylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)thio)ethanone
• Z19508904
• 1-(4-Chlorophenyl)-2-[[5-[3-(1-piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]ethanone

• InChIKey： WZNUXNVVANHZDU-UHFFFAOYSA-N
• Inchi： 1S/C21H20ClN3O4S2/c22-17-9-7-15(8-10-17)19(26)14-30-21-24-23-20(29-21)16-5-4-6-18(13-16)31(27,28)25-11-2-1-3-12-25/h4-10,13H,1-3,11-12,14H2
• SMILES： C(=O)(C1=CC=C(Cl)C=C1)CSC1=NN=C(C2=CC=CC(S(N3CCCCC3)(=O)=O)=C2)O1

Computed Properties

• Exact Mass: 477.0583762g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 477.0583762g/mol
• Heavy Atom Count: 31
• Complexity: 706
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Boiling Point: 687.3±65.0 °C(Predicted)
• pka: -5.50±0.20(Predicted)
• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones